Cas no 143622-23-5 (2,5-Methanocyclopenta[b]pyrrole(9CI))

2,5-Methanocyclopenta[b]pyrrole(9CI) structure
143622-23-5 structure
Product Name:2,5-Methanocyclopenta[b]pyrrole(9CI)
CAS No:143622-23-5
MF:C8H5N
MW:115.132001638412
CID:108437
PubChem ID:45079888
Update Time:2025-04-18

2,5-Methanocyclopenta[b]pyrrole(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,5-Methanocyclopenta[b]pyrrole(9CI)
    • 2,5-methanocyclopenta[b]pyrrole
    • ACMC-20n2yr
    • AG-D-86294
    • CTK0H0724
    • KB-165475
    • DTXSID60663812
    • 143622-23-5
    • 2-azatricyclo[3.3.1.03,7]nona-1,3,5,7-tetraene
    • Inchi: 1S/C8H5N/c1-5-2-7-4-6(1)8(3-5)9-7/h1,3-4H,2H2
    • InChI Key: UPPHCWGFJGDZLQ-UHFFFAOYSA-N
    • SMILES: N1=C2C=C3C=C2C=C1C3

Computed Properties

  • Exact Mass: 115.04200
  • Monoisotopic Mass: 115.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.4A^2
  • XLogP3: 0.6

Experimental Properties

  • PSA: 12.36000
  • LogP: 1.03060

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